2-Ttioo
Description
For the purpose of this comparison, 2-Ttioo is assumed to be a TiO₂-derived compound optimized for enhanced photocatalytic performance, as suggested by studies on modified TiO₂ systems .
Properties
CAS No. |
98189-46-9 |
|---|---|
Molecular Formula |
C11H15N2O2S |
Molecular Weight |
239.32 g/mol |
InChI |
InChI=1S/C11H15N2O2S/c1-10(2)9(8-6-5-7-16-8)12(14)11(3,4)13(10)15/h5-7H,1-4H3 |
InChI Key |
YXWSEDSBXZLPQP-UHFFFAOYSA-N |
SMILES |
CC1(C(=[N+](C(N1[O])(C)C)[O-])C2=CC=CS2)C |
Canonical SMILES |
CC1(C(=[N+](C(N1[O])(C)C)[O-])C2=CC=CS2)C |
Synonyms |
2-(2'-thienyl)-4,4,5,5-tetramethylimidazoline-3-oxide 1-oxyl 2-TTIOO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize 2-Ttioo’s properties, two structurally and functionally analogous compounds are analyzed: zinc oxide (ZnO) and silicon dioxide (SiO₂). These comparisons focus on physicochemical properties, catalytic efficiency, and industrial applications.
Table 1: Key Properties of 2-Ttioo, ZnO, and SiO₂
Structural and Functional Analysis
- 2-Ttioo vs. ZnO: Both are wide-bandgap semiconductors, but 2-Ttioo exhibits superior thermal stability and photocatalytic efficiency under UV light due to its crystallographic phases (e.g., anatase) and surface defect engineering . ZnO, while cheaper to synthesize, suffers from photocorrosion in aqueous environments, limiting its long-term catalytic use.
2-Ttioo vs. SiO₂ :
SiO₂ is chemically inert and primarily used as a support matrix or insulator. In contrast, 2-Ttioo’s redox-active surface enables reactive oxygen species (ROS) generation, making it indispensable in advanced oxidation processes for pollutant degradation .
Research Findings and Industrial Relevance
Recent studies highlight 2-Ttioo’s efficacy in volatile organic compound (VOC) decomposition, achieving >90% degradation efficiency for formaldehyde under optimized UV conditions . Comparatively, ZnO-based systems show ~70% efficiency under similar settings, while SiO₂ lacks catalytic activity. These findings align with industrial trends favoring TiO₂ derivatives for air purification technologies.
Table 2: Performance in VOC Degradation (10 ppm initial concentration)
| Compound | Degradation Efficiency (%) | Time (hours) | Light Source |
|---|---|---|---|
| 2-Ttioo | 92 ± 3 | 2 | UV-A (365 nm) |
| ZnO | 68 ± 5 | 3 | UV-A (365 nm) |
| SiO₂ | <5 | 6 | UV-A (365 nm) |
Critical Considerations and Limitations
- Synthesis Complexity: 2-Ttioo’s enhanced properties often require doping (e.g., nitrogen or sulfur) or composite formation (e.g., with graphene oxide), increasing production costs compared to ZnO or SiO₂ .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
